Cas no 1892143-56-4 (1-1-(2-methanesulfonylphenyl)cyclopropylethan-1-amine)

• Product Name: 1-1-(2-methanesulfonylphenyl)cyclopropylethan-1-amine
• CAS No: 1892143-56-4
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• CID: 6360512
• PubChem ID: 117351570
• Update Time: 2025-06-08

1-1-(2-methanesulfonylphenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(2-methanesulfonylphenyl)cyclopropylethan-1-amine
• EN300-2003621
• 1-[1-(2-methanesulfonylphenyl)cyclopropyl]ethan-1-amine
• 1892143-56-4

• Inchi： 1S/C12H17NO2S/c1-9(13)12(7-8-12)10-5-3-4-6-11(10)16(2,14)15/h3-6,9H,7-8,13H2,1-2H3
• InChI Key： CMLPULFIAJJYBU-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1C1(C(C)N)CC1)(=O)=O

Computed Properties

• Exact Mass: 239.09799996g/mol
• Monoisotopic Mass: 239.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68.5Ų

Additional information on 1-1-(2-methanesulfonylphenyl)cyclopropylethan-1-amine

Introduction to 1-1-(2-methanesulfonylphenyl)cyclopropylethan-1-amine (CAS No. 1892143-56-4)

1-1-(2-methanesulfonylphenyl)cyclopropylethan-1-amine (CAS No. 1892143-56-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropyl and methanesulfonylphenyl moieties, has shown promising potential in various therapeutic applications, particularly in the areas of neurology and oncology.

The chemical structure of 1-1-(2-methanesulfonylphenyl)cyclopropylethan-1-amine is composed of a cyclopropyl ring attached to an ethanamine group, with a methanesulfonylphenyl substituent. The cyclopropyl ring, known for its high strain energy, imparts unique physical and chemical properties to the molecule. The methanesulfonylphenyl group, on the other hand, contributes to the compound's biological activity by enhancing its ability to interact with specific receptors and enzymes.

Recent studies have highlighted the potential of 1-1-(2-methanesulfonylphenyl)cyclopropylethan-1-amine in modulating neurotransmitter systems. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity as a serotonin reuptake inhibitor (SRI). This property makes it a promising candidate for the treatment of mood disorders such as depression and anxiety. The compound's ability to selectively bind to serotonin transporters without significant affinity for other neurotransmitter systems suggests a favorable safety profile and reduced side effects compared to existing SRIs.

In addition to its potential in neurology, 1-1-(2-methanesulfonylphenyl)cyclopropylethan-1-amine has also shown promise in cancer research. Preclinical studies have indicated that this compound can inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of cell signaling pathways that are crucial for tumor growth and survival. Specifically, the compound has been shown to downregulate the expression of key oncogenes and upregulate tumor suppressor genes.

The pharmacokinetic properties of 1-1-(2-methanesulfonylphenyl)cyclopropylethan-1-amine have been extensively studied to ensure its suitability for therapeutic use. Research has demonstrated that the compound exhibits good oral bioavailability and favorable metabolic stability. These characteristics are essential for developing an effective oral medication that can be administered conveniently to patients.

Clinical trials are currently underway to further evaluate the safety and efficacy of 1-1-(2-methanesulfonylphenyl)cyclopropylethan-1-amine. Early results from Phase I trials have shown that the compound is well-tolerated by patients, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

The development of 1-1-(2-methanesulfonylphenyl)cyclopropylethan-1-amine is part of a broader effort to discover new therapeutic agents that can address unmet medical needs. The compound's unique chemical structure and multifaceted biological activities make it an exciting candidate for further investigation and potential commercialization.

In conclusion, 1-1-(2-methanesulfonylphenyl)cyclopropylethan-1-amine (CAS No. 1892143-56-4) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its potential applications in treating mood disorders and cancer highlight its importance as a novel therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use in clinical practice.